Cas no 72245-39-7 ((2S)-2-ethylhexyl (1R,2S,5S)-5-(8-{[(2S)-2-ethylhexyl]oxy}-8-oxooctyl)-2-hexylcyclohexanecarboxylate)

• Product Name: (2S)-2-ethylhexyl (1R,2S,5S)-5-(8-{[(2S)-2-ethylhexyl]oxy}-8-oxooctyl)-2-hexylcyclohexanecarboxylate
• CAS No: 72245-39-7
• MF: C₃₇H₇₀O₄
• MW: 578.94931268692
• CID: 1753461
• PubChem ID: 3085767
• Update Time: 2025-04-21

(2S)-2-ethylhexyl (1R,2S,5S)-5-(8-{[(2S)-2-ethylhexyl]oxy}-8-oxooctyl)-2-hexylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (2S)-2-ethylhexyl (1R,2S,5S)-5-(8-{[(2S)-2-ethylhexyl]oxy}-8-oxooctyl)-2-hexylcyclohexanecarboxylate
• 72245-39-7
• Cyclohexaneoctanoic acid, [[(2-ethylhexyl)oxy]carbonyl]-4-hexyl-, 2-ethylhexyl ester
• Cyclohexaneoctanoic acid, (((2-ethylhexyl)oxy)carbonyl)-4-hexyl-, 2-ethylhexyl ester

• Inchi： 1S/C37H70O4/c1-6-11-14-19-24-34-27-26-33(28-35(34)37(39)41-30-32(10-5)22-13-8-3)23-18-16-15-17-20-25-36(38)40-29-31(9-4)21-12-7-2/h31-35H,6-30H2,1-5H3/t31-,32-,33-,34-,35+/m0/s1
• InChI Key： BZEHQVOONDIRHV-PRTBYXSSSA-N
• SMILES： O(C[C@@H](CC)CCCC)C([C@@H]1C[C@@H](CCCCCCCC(=O)OC[C@@H](CC)CCCC)CC[C@@H]1CCCCCC)=O

Computed Properties

• Exact Mass: 578.5277
• Monoisotopic Mass: 578.52741071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 28
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6